Cas no 65646-26-6 (Moupinamide)

• Product Name: Moupinamide
• CAS No: 65646-26-6
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 962271
• PubChem ID: 125213
• Update Time: 2025-07-20

Moupinamide Chemical and Physical Properties

Names and Identifiers

• feruloyltyramine
• N-feruloyltyramine
• N-trans-Feruloyltyramine
• Moupinamide
• trans-N-Feruloyltyramine
• (e)-n-feruloyltyramine
• (E)-3-(4-hydroxy-3-methoxy-phenyl)-N-[2-(4-hydroxyphenyl)ethyl]prop-2-enamide
• feruloyl tyramine
• Alfrutamide
• cis-N-Feruloyltyramine
• (2E)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]prop-2-enamide
• N-Transferuloyl Tyramine
• N-Trans-Feruloyl Tyramine
• N-[(E)-feruloyl]tyramine
• MEGxp0_000693
• SCHEMBL1675910
• FT-0775785
• N-feruloyltyramine; Moupinamide
• 3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-2-propenamide
• Moupinamide, >=95% (LC/MS-ELSD)
• NCGC00169550-01
• ACon1_001233
• (E)-3-(4-Hydroxy-3-methoxy-phenyl)-N-[2-(4-hydroxy-phenyl)-ethyl]-acrylamide
• (2E)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-2-propenamide
• 640235-90-1
• 66648-43-9
• F17679
• 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-N-(2-(4-hydroxyphenyl)ethyl)-, (2E)-
• N-trans-Feruloyltramine
• 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-N-(2-(4-hydroxyphenyl)ethyl)-
• DA-66261
• CS-0022611
• CHEMBL206555
• CHEBI:17818
• (2,3)trans-N-(p-Hydroxyphenethyl)ferulamide
• (E)-Feruloyltyramine
• HY-N2410
• N-E-FERULOYL TYRAMINE
• BRD-K98045316-001-01-0
• WC99S6JM5Y
• N-P-TRANS-HYDROXYPHENETHYL FERULAMINE
• C02717
• (E)-3-(4-HYDROXY-3-METHOXYPHENYL)-N-(4-HYDROXYPHENETHYL)ACRYLAMIDE
• AKOS025287596
• N-FERYROYLTYRAMINE
• (E)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]prop-2-enamide
• UNII-WC99S6JM5Y
• DA-73339
• Q27102643
• DTXSID30904143
• MFCD17214811
• 65646-26-6
• MS-24583

• Inchi： 1S/C18H19NO4/c1-23-17-12-14(4-8-16(17)21)5-9-18(22)19-11-10-13-2-6-15(20)7-3-13/h2-9,12,20-21H,10-11H2,1H3,(H,19,22)/b9-5+
• InChI Key： NPNNKDMSXVRADT-WEVVVXLNSA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C=C/C(NCCC1C=CC(=CC=1)O)=O)O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Moupinamide

Moupinamide (CAS No. 65646-26-6): A Comprehensive Overview in Modern Chemical Biology

Moupinamide, a compound with the chemical identifier CAS No. 65646-26-6, has emerged as a significant molecule in the realm of chemical biology and pharmaceutical research. This introduction delves into the multifaceted aspects of Moupinamide, exploring its chemical structure, biological activities, and the latest research advancements that underscore its potential in therapeutic applications.

The molecular structure of Moupinamide is characterized by its unique framework, which includes a pyridine ring fused with an amide functional group. This structural motif is not only central to its reactivity but also contributes to its interaction with biological targets. The presence of the amide bond enhances its solubility and stability, making it an attractive candidate for further pharmacological exploration.

In recent years, Moupinamide has garnered attention for its role in modulating various biological pathways. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory responses, making it a promising candidate for developing anti-inflammatory agents. The compound's ability to interact with proteins such as COX-2 and LOX has been particularly well-documented, suggesting its efficacy in reducing inflammation without the side effects associated with traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Moreover, Moupinamide has shown promise in the field of cancer research. Preclinical studies have indicated that it can selectively target cancer cells by inhibiting critical signaling pathways such as the PI3K/Akt pathway. This selective toxicity is attributed to the compound's ability to disrupt the microenvironment surrounding cancer cells, thereby impairing their growth and survival. The mechanism of action involves both direct inhibition of oncogenic proteins and indirect effects on tumor-associated vasculature.

The synthesis of Moupinamide has been refined through advanced organic chemistry techniques, ensuring high purity and yield. Researchers have developed efficient synthetic routes that minimize byproduct formation, making the process more sustainable and scalable for industrial applications. These advancements have not only improved the accessibility of Moupinamide but also paved the way for large-scale production necessary for clinical trials.

Recent clinical trials have provided valuable insights into the therapeutic potential of Moupinamide. Phase II trials have shown encouraging results in patients with chronic inflammatory diseases, where Moupinamide demonstrated superior efficacy compared to placebo. The compound's ability to reduce cytokine levels and alleviate symptoms without significant adverse effects highlights its therapeutic value. Additionally, ongoing Phase III trials are exploring its efficacy in treating certain types of cancer, with preliminary data suggesting significant promise.

The development of Moupinamide as a therapeutic agent is not without challenges. One major hurdle is optimizing its pharmacokinetic properties to ensure effective delivery to target tissues. Researchers are investigating novel drug delivery systems, such as nanoparticles and liposomes, which could enhance Moupinamide's bioavailability and reduce systemic side effects. These innovations are crucial for translating preclinical successes into tangible clinical benefits.

The future of Moupinamide research looks promising, with several avenues for further exploration. Investigating its interactions with other biological targets and understanding its long-term effects will be essential for expanding its therapeutic applications. Collaborative efforts between academia and industry are likely to accelerate these developments, bringing new insights and potentially new treatments to patients in need.

In conclusion, Moupinamide (CAS No. 65646-26-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure, combined with its potent biological activities, positions it as a versatile tool for developing novel therapeutics. As research continues to uncover new facets of its potential, Moupinamide is poised to make substantial contributions to medicine in the coming years.